Cas no 115728-41-1 (Tricyclo[4.4.0.02,7]dec-3-ene-3-methanol,1-methyl-8-(1-methylethyl)-, (1R,2R,6S,7S,8S)-)

• Product Name: Tricyclo[4.4.0.02,7]dec-3-ene-3-methanol,1-methyl-8-(1-methylethyl)-, (1R,2R,6S,7S,8S)-
• CAS No: 115728-41-1
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 182624
• Update Time: 2024-01-26

Tricyclo[4.4.0.02,7]dec-3-ene-3-methanol,1-methyl-8-(1-methylethyl)-, (1R,2R,6S,7S,8S)- Chemical and Physical Properties

Names and Identifiers

• Tricyclo[4.4.0.02,7]dec-3-ene-3-methanol,1-methyl-8-(1-methylethyl)-, (1R,2R,6S,7S,8S)-
• Copaen-15-ol
• Tricyclo[4.4.0.02,7]dec-3-ene-3-methanol, 1-methyl-8-(1-methylethyl)-, (1R,2R,6S,7S,8S)-

• Inchi： 1S/C15H24O/c1-9(2)11-6-7-15(3)12-5-4-10(8-16)14(15)13(11)12/h4,9,11-14,16H,5-8H2,1-3H3/t11-,12-,13-,14+,15+/m0/s1
• InChI Key： JIXPRNKLOIEGFI-BTFPBAQTSA-N
• SMILES： [C@@]12(C)[C@]3([H])[C@@]([H])([C@@]1([H])C(CO)=CC3)[C@H](C(C)C)CC2

Computed Properties

• Exact Mass: 220.18282
• Monoisotopic Mass: 220.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.019
• Boiling Point: 310.1°C at 760 mmHg
• Flash Point: 118°C
• Refractive Index: 1.527
• PSA: 20.23
• pka: 14.77±0.10(Predicted)